Bicyclo[2.1.1]hexane-2-sulfonyl chloride

• IUPAC Name: bicyclo[2.1.1]hexane-2-sulfonyl chloride
• InChI: InChI=1S/C6H9ClO2S/c7-10(8,9)6-3-4-1-5(6)2-4/h4-6H,1-3H2
• InChI Key: NSVRJCUKHBAVQD-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1C(C2)S(=O)(=O)Cl
• Molecular Formula: C6H9ClO2S
• Molecular Weight: 180.65 g/mol

Description

Bicyclo[2.1.1]hexane is a valuable saturated bicyclic structure that is increasingly being incorporated into newly developed bio-active compounds. It is still underexplored from a synthetic accessibility point of view. The 1,2-disubstituted bicyclo[2.1.1]hexane core has been synthesized, characterized, and biologically validated as a saturated bioisostere of the ortho-substituted benzene ring.

Synthesis Analysis

The synthesis of bridge-functionalised species like Bicyclo[2.1.1]hexane is highly challenging but would open up many new opportunities for molecular design. An efficient and modular approach toward new 1,2-disubstituted bicyclo[2.1.1]hexane modules has been disclosed. This strategy is based on the use of photochemistry to access new building blocks via [2 + 2] cycloaddition. The system can readily be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space.

Molecular Structure Analysis

Bicyclo[2.1.1]hexane has a unique molecular structure that allows it to play an increasingly important role in the development of new bio-active compounds. The bridge positions of the polycyclic scaffold remain untouched and therefore unutilized, despite the opportunities that their functionalization would provide for drug design.

Chemical Reactions Analysis

The chemical reactions involving Bicyclo[2.1.1]hexane are based on a photocatalytic cycloaddition reaction that provides unified access to Bicyclo[2.1.1]hexanes with 11 distinct substitution patterns. These bridge-substituted structures represent ortho-, meta-, and polysubstituted benzene bioisosteres.

Scientific Research Applications

Bicyclo[2.1.1]hexane-2-sulfonyl chloride: A Comprehensive Analysis of Scientific Research Applications

Antifungal Activity: .

Pharmaceutical Drug Design: .

Synthesis of Polysubstituted Bicyclo[2.1.1]hexanes: .

Bio-active Compound Development: .

Bioisostere for Aromatic Compounds: .

Modular Approach in Synthesis: .

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Mechanism of Action

The mechanism of action of Bicyclo[2.1.1]hexane involves the use of photochemistry to access new building blocks via [2 + 2] cycloaddition. This allows for the creation of new 1,2-disubstituted bicyclo[2.1.1]hexane modules.

Future Directions

The future directions for Bicyclo[2.1.1]hexane research involve exploring its synthetic accessibility and potential applications in drug design. The bridge positions of Bicyclo[2.1.1]hexane could be used to extend the bioisostere concept to benzenes containing three or more substituents. This opens up opportunities to explore chemical space that is inaccessible to aromatic motifs.